molecular formula C11H12Cl2FNO2 B8277078 (2,3-Dichloro-4-fluoro-phenyl)-carbamic acid t-butyl ester

(2,3-Dichloro-4-fluoro-phenyl)-carbamic acid t-butyl ester

Cat. No.: B8277078
M. Wt: 280.12 g/mol
InChI Key: OXSPSGXCCFKUMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,3-Dichloro-4-fluoro-phenyl)-carbamic acid t-butyl ester is a useful research compound. Its molecular formula is C11H12Cl2FNO2 and its molecular weight is 280.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12Cl2FNO2

Molecular Weight

280.12 g/mol

IUPAC Name

tert-butyl N-(2,3-dichloro-4-fluorophenyl)carbamate

InChI

InChI=1S/C11H12Cl2FNO2/c1-11(2,3)17-10(16)15-7-5-4-6(14)8(12)9(7)13/h4-5H,1-3H3,(H,15,16)

InChI Key

OXSPSGXCCFKUMD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1=C(C(=C(C=C1)F)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an oven-dried, N2-purged, 250-mL, round-bottomed flask containing a magnetic stir bar was added the product of Example 192A (3.14 g, 15.0 mmol). Anhydrous t-butanol (50 mL) was added via syringe. Triethylamine (2.62 mL, 1.90 g, 18.75 mmol) was added via syringe. Diphenylphosphorylazide (3.45 mL, 4.40 g, 16.5 mmol) was added via syringe. A reflux condenser with N2-inlet was attached and a heating mantle was applied. The golden solution was heated to reflux and stirred for 8 hours. After cooling to room temperature, the solvent/volatiles were removed by rotary evaporator to give a thick golden oil. The product was purified by flash chromatography (silica gel: 10% ethyl acetate, 90% hexanes—product Rf˜0.6) to give a 3.57 g (85%) of the title compound as a white powder. MS (ESI−) m/z 278.0 (M−H); 1H NMR (DMSO-d6) δ 1.45 (s, 9H), 7.42 (dd, J=9.0, 9.0 Hz, 1H), 7.54 (dd, J=9.2, 5.8 Hz, 1H), 8.95 (br s, 1H).
Quantity
3.14 g
Type
reactant
Reaction Step One
Quantity
2.62 mL
Type
reactant
Reaction Step Two
Quantity
3.45 mL
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
reactant
Reaction Step Four
Yield
85%

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